Cas no 145657-33-6 (2-Cyclohexen-1-one,3-[(2,3-difluorophenyl)amino]-)

• Product Name: 2-Cyclohexen-1-one,3-[(2,3-difluorophenyl)amino]-
• CAS No: 145657-33-6
• MF: C₁₂H₁₁F₂NO
• MW: 223.218650102615
• CID: 151593
• PubChem ID: 3073067
• Update Time: 2025-04-19

2-Cyclohexen-1-one,3-[(2,3-difluorophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,3-[(2,3-difluorophenyl)amino]-
• 3-(2,3-difluoroanilino)cyclohex-2-en-1-one
• 3-(2,3-Difluoroanilino)-2-cyclohexen-1-one
• 3-((2,3-Difluorophenyl)amino)-2-cyclohexen-1-one
• DTXSID10163130
• 145657-33-6
• 2-Cyclohexen-1-one, 3-((2,3-difluorophenyl)amino)-

• Inchi： 1S/C12H11F2NO/c13-10-5-2-6-11(12(10)14)15-8-3-1-4-9(16)7-8/h2,5-7,15H,1,3-4H2
• InChI Key： JFNSFSMATZTYAP-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1NC1=CC(CCC1)=O)F

Computed Properties

• Exact Mass: 223.08093
• Monoisotopic Mass: 223.08087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 2.4

Experimental Properties

• Density: 1.331
• Boiling Point: 311.9°C at 760 mmHg
• Flash Point: 142.4°C
• Refractive Index: 1.59
• PSA: 29.1